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Compound of Interest

Compound Name: Demethyleneberberine

Cat. No.: B150084 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of Demethyleneberberine (DMB), an active metabolite of berberine.[1] Sourced

from plants like Cortex Phellodendri Chinensis, DMB is a natural isoquinoline alkaloid

recognized for its diverse biological activities, including anti-inflammatory, antioxidant, and

neuroprotective effects.[2][3][4] This document summarizes key quantitative data, outlines

general experimental protocols for property determination, and visualizes its interaction with

critical signaling pathways.

Physicochemical Properties
The fundamental physicochemical characteristics of Demethyleneberberine are summarized

below. These properties are essential for its handling, formulation, and application in research

and development.
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Property Value Citations

Molecular Formula C₁₉H₁₈NO₄⁺ [5][6]

Molecular Weight 324.35 g/mol [2][5][7]

Formal Name

5,6-dihydro-2,3-dihydroxy-

9,10-dimethoxy-

dibenzo[a,g]quinolizinium

[1]

CAS Number 25459-91-0 [1][6]

Synonyms
DMB, DM-BBR, 2-

Hydroxyjatrorrhizine
[1]

Appearance Yellow, solid powder [8][9]

Purity ≥98% [1]

Solubility and Formulation
Proper dissolution is critical for in vitro and in vivo experimental success.

Demethyleneberberine exhibits varied solubility across different solvents.
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Solvent Solubility Special Conditions Citations

DMSO
≥50.1 mg/mL (154.4

mM)

Fresh DMSO is

recommended as

moisture can reduce

solubility.

[3][10]

33.33 mg/mL (102.76

mM)

Ultrasonic assistance

may be needed.
[8][11]

3.24 mg/mL (9.99

mM)

Sonication is

recommended.
[7]

2 mg/mL
Warming may be

required.
[12]

Ethanol (EtOH) ≥2.57 mg/mL

Gentle warming and

ultrasonic assistance

are beneficial.

[3]

Slightly soluble (0.1-1

mg/mL)
[1]

Water Insoluble [3]

Formulation Note for In Vivo Studies: For animal experiments, it is recommended to prepare

working solutions fresh on the day of use. If using DMSO as a co-solvent, its proportion in the

final working solution should be kept low (typically below 2%) to avoid toxicity in weaker

animals.[5]

Experimental Protocols for Physicochemical
Characterization
While specific experimental details are proprietary to the suppliers citing them, the

determination of the aforementioned physicochemical properties generally follows standardized

laboratory protocols.

A common method to determine solubility is the shake-flask method, which is considered the

gold standard.
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General Workflow for Solubility Determination

Add excess DMB powder
to a known volume of solvent

(e.g., DMSO, Ethanol)

Agitate the mixture at a
constant temperature (e.g., 25°C)

for a set period (e.g., 24-48h)
to ensure equilibrium

Centrifuge or filter the
suspension to remove

undissolved solid

Quantify the concentration
of DMB in the supernatant

using a suitable analytical method
(e.g., HPLC, UV-Vis Spectroscopy)

The measured concentration
represents the solubility
of DMB in that solvent

Click to download full resolution via product page

Caption: Standard experimental workflow for determining solubility.
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High-Performance Liquid Chromatography (HPLC) is a standard technique for assessing the

purity of chemical compounds.

Standard Preparation: A stock solution of a Demethyleneberberine reference standard is

prepared in a suitable solvent (e.g., DMSO or a mobile phase component) at a known

concentration.

Sample Preparation: A sample of the Demethyleneberberine batch to be tested is prepared

at the same concentration as the standard.

Chromatographic Conditions: A typical analysis would utilize a C18 column with a gradient

elution program.[13]

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile with 0.1% formic acid.

Detection: UV detector set to the wavelength of maximum absorbance for

Demethyleneberberine.

Analysis: The sample is injected into the HPLC system. The resulting chromatogram shows

peaks corresponding to Demethyleneberberine and any impurities. Purity is calculated by

comparing the area of the main peak to the total area of all peaks in the chromatogram.

Biological Activity and Key Signaling Pathways
Demethyleneberberine is a bioactive molecule that modulates several key cellular signaling

pathways, contributing to its anti-inflammatory and metabolic regulatory effects.[14] It is known

to be an activator of AMP-activated protein kinase (AMPK) and an inhibitor of the NF-κB and

TLR4 signaling pathways.[5][10][15]

Demethyleneberberine has been shown to alleviate inflammatory responses by inhibiting the

activation of the NF-κB pathway.[5][16] This inhibition leads to a reduction in the production of

pro-inflammatory cytokines like TNF-α and IL-6.[10][16]
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DMB Inhibition of NF-κB Signaling Pathway
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Caption: DMB inhibits inflammation by blocking NF-κB activation.
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DMB has been identified as an AMPK activator, which is a key mechanism in its potential for

treating non-alcoholic fatty liver disease (NAFLD).[5][17] AMPK activation plays a crucial role in

regulating cellular energy homeostasis and metabolism.
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DMB Activation of AMPK Signaling Pathway
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DMB Inhibition of TLR4 Signaling via MD-2
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b150084#physicochemical-properties-of-
demethyleneberberine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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